2-Chloro-4-(2,3-dimethylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-4-(2,3-dimethylphenyl)benzoic acid
• InChI: InChI=1S/C15H13ClO2/c1-9-4-3-5-12(10(9)2)11-6-7-13(15(17)18)14(16)8-11/h3-8H,1-2H3,(H,17,18)
• InChI Key: PWQQXROOUOYLAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=CC(=C(C=C2)C(=O)O)Cl)C
• Molecular Formula: C15H13ClO2
• DSSTOX Substance ID: DTXSID20688940
• Molecular Weight: 260.71 g/mol
• CAS RN: 1261969-53-2

Description

2-Chloro-4-(2,3-dimethylphenyl)benzoic acid, 95% (C14H12ClO2), hereafter referred to as 2-CDPB, is a synthetic organic compound belonging to the class of benzoic acids. It is a white solid with a melting point of 111-113 °C and a boiling point of 305 °C. 2-CDPB is a widely used chemical compound in industrial and scientific research applications.

Scientific Research Applications

2-CDPB is a widely used compound in scientific research. It is used as an intermediate in the synthesis of various pharmaceuticals and other compounds. It is also used as a reagent in organic synthesis, as a catalyst in the polymerization of polyolefins, and as a precursor to other organic compounds. In addition, 2-CDPB is used as a starting material in the synthesis of various polymers, such as polyurethanes, polyesters, and polyamides.

Mechanism of Action

2-CDPB is an organic compound with a wide range of applications in industrial and scientific research. It can act as an intermediate in the synthesis of various pharmaceuticals and other compounds. It can also act as a catalyst in the polymerization of polyolefins and as a precursor to other organic compounds.
Biochemical and Physiological Effects
2-CDPB has been studied for its biochemical and physiological effects. Studies have shown that 2-CDPB can act as a weak inhibitor of the enzyme acetylcholinesterase. This means that it can interfere with the activity of the enzyme, which is responsible for breaking down the neurotransmitter acetylcholine in the brain. It has also been shown to have an effect on the production of the hormone melatonin.

Advantages and Limitations for Lab Experiments

The use of 2-CDPB in laboratory experiments has several advantages. It is a relatively inexpensive compound, and its synthesis is relatively straightforward. It is also a relatively stable compound, which makes it easier to store and use in experiments. However, there are some limitations to its use in laboratory experiments. For example, it is a relatively toxic compound, and should be handled with care. In addition, it is a relatively volatile compound, and can easily evaporate if not properly stored.

Future Directions

There are several potential future directions for research involving 2-CDPB. One potential direction is to further investigate its biochemical and physiological effects. For example, further research could be done to investigate its effects on other enzymes and hormones, as well as its effects on other biological systems. Another potential direction is to investigate its use as a catalyst in the synthesis of other compounds, as well as its potential uses in industrial applications. Finally, further research could be done to investigate its potential use as an intermediate in the synthesis of other compounds.

Synthesis Methods

2-CDPB can be synthesized by two different methods. The first is a Friedel-Crafts acylation reaction, in which a Friedel-Crafts catalyst is used to combine an aromatic compound with an acyl chloride in the presence of a base. The second is a Grignard reaction, in which a Grignard reagent is used to react with an acyl halide in the presence of a base.